
In-depth Technical Guide: 1-(3-
Aminophenyl)ethane-1,2-diol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-(3-Aminophenyl)ethane-1,2-diol

Cat. No.: B3213720 Get Quote

An Examination of a Versatile Small Molecule Scaffold

Abstract
1-(3-Aminophenyl)ethane-1,2-diol is a chemical compound with potential applications in

research and as a building block in organic synthesis. This guide provides a summary of its

known properties. However, a comprehensive review of scientific literature and patent

databases reveals a notable absence of detailed information regarding its specific discovery,

historical development, and biological activity. While commercially available, its use in

documented research applications appears to be limited. This document compiles the available

chemical data and outlines a plausible synthetic approach based on established chemical

principles, acknowledging the lack of specific experimental protocols in the public domain.

Introduction
1-(3-Aminophenyl)ethane-1,2-diol is classified as a versatile small molecule scaffold,

suggesting its potential utility in the synthesis of more complex molecules.[1] Its structure,

featuring an aminophenyl group and a vicinal diol, presents multiple functional groups that can

be targeted for chemical modification. Despite its availability from various chemical suppliers,

detailed scientific reports on its synthesis, characterization, and application are scarce.
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A summary of the fundamental properties of 1-(3-Aminophenyl)ethane-1,2-diol is presented

in Table 1. This data is primarily sourced from chemical supplier databases.

Table 1: Physicochemical Properties of 1-(3-Aminophenyl)ethane-1,2-diol

Property Value Source(s)

Molecular Formula C₈H₁₁NO₂ [1]

Molecular Weight 153.18 g/mol [1]

CAS Number 112534-31-3 [1]

Appearance
Not specified in available

literature
-

Melting Point
Not specified in available

literature
-

Boiling Point
Not specified in available

literature
-

Solubility
Not specified in available

literature
-

Putative Synthetic Pathway
While no specific, detailed experimental protocol for the synthesis of 1-(3-
Aminophenyl)ethane-1,2-diol has been found in the reviewed literature, a logical synthetic

route can be proposed. This pathway involves the reduction of a corresponding nitro-

substituted precursor. This common strategy in organic chemistry is often employed for the

synthesis of aromatic amines.

A potential logical workflow for the synthesis is illustrated in the following diagram.
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Caption: Proposed synthetic workflow for 1-(3-Aminophenyl)ethane-1,2-diol.

Step 1: Dihydroxylation of 1-(3-Nitrophenyl)ethanone
The synthesis would likely commence with the dihydroxylation of a suitable precursor such as

1-(3-nitrophenyl)ethanone. This transformation can be achieved using various oxidizing agents,

such as osmium tetroxide or potassium permanganate under controlled conditions, to introduce

the two hydroxyl groups to the ethanone side chain.

Step 2: Reduction of the Nitro Group
The subsequent and final step would involve the selective reduction of the nitro group on the

phenyl ring to an amino group. This is a standard transformation in organic synthesis and can

be accomplished using a variety of reducing agents, such as catalytic hydrogenation (e.g., H₂

with a palladium, platinum, or nickel catalyst) or chemical reducing agents like tin(II) chloride in

acidic medium or sodium dithionite.

Discovery and History
Exhaustive searches of scientific databases and historical chemical literature did not yield any

specific information regarding the initial discovery or the historical development of 1-(3-
Aminophenyl)ethane-1,2-diol. The compound is listed in the catalogs of several chemical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3213720?utm_src=pdf-body-img
https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.benchchem.com/product/b3213720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3213720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


suppliers, indicating its synthesis for research and development purposes, but its origins are

not documented in readily accessible sources.

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity of 1-(3-
Aminophenyl)ethane-1,2-diol. No studies have been identified that investigate its

pharmacological properties, potential therapeutic applications, or any interactions with

biological signaling pathways.

Conclusion
1-(3-Aminophenyl)ethane-1,2-diol remains a chemical entity with limited documented

scientific exploration. While its structure suggests potential as a scaffold in medicinal chemistry

and materials science, the absence of published research on its synthesis, properties, and

biological effects restricts its current utility to that of a commercially available building block.

Further investigation is required to elucidate its chemical reactivity and potential applications.

Researchers and drug development professionals interested in this molecule would need to

undertake foundational research to establish its synthetic protocols and characterize its

biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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